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Compound of Interest

Compound Name: Lactamide

Cat. No.: B1674226

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of
Lactamide in aqueous solutions. Lactamide, a hydrophilic amide derivative of lactic acid, is a
versatile compound with applications in various research and development sectors. Its high
solubility in water and polar solvents makes it a valuable ingredient in cosmetic formulations
and a potential excipient in drug delivery systems.[1][2] This guide offers comprehensive data,
experimental procedures, and visual aids to ensure accurate and reproducible results in your
laboratory work.

Physicochemical Properties of Lactamide

Lactamide is a white to almost white crystalline solid.[3][4] A summary of its key
physicochemical properties is presented in Table 1. Understanding these properties is crucial
for preparing solutions and for its application in various experimental settings.
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Property Value Reference
Molecular Formula C3H7NO2 [4]
Molar Mass 89.09 g/mol [5]

White to almost white
Appearance ) [3114]
crystalline powder

Melting Point 73-76 °C [1][2]114]
Water Solubility 782.20 g/L at 25 °C [3][4]6]
pKa 13.34 + 0.20 (Predicted) [31[6]

Table 1: Physicochemical Properties of Lactamide

Experimental Protocols
Protocol 1: Preparation of a 1 M Aqueous Lactamide
Stock Solution

This protocol describes the preparation of a 1 M stock solution of Lactamide in water, a
common starting concentration for many biological and chemical assays.

Materials:

Lactamide (solid)

» High-purity deionized or distilled water

o Sterile glassware (beaker, graduated cylinder)
o Magnetic stirrer and stir bar

e Weighing scale

e Spatula

« Sterile filter (0.22 pum pore size)
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» Sterile storage bottles
Procedure:

o Calculate the required mass of Lactamide: To prepare a 1 M solution, you will need 89.09 g
of Lactamide per liter of water. For a smaller volume, adjust the mass accordingly (e.g.,
8.909 g for 100 mL).

o Weigh the Lactamide: Accurately weigh the calculated amount of Lactamide powder using
a calibrated weighing scale.

e Dissolve in water: Add approximately 80% of the final desired volume of high-purity water to
a sterile beaker containing a magnetic stir bar.

e Gentle heating and stirring: Place the beaker on a magnetic stirrer and begin stirring.
Lactamide's high solubility means it should dissolve readily at room temperature.[3][7] If
needed, gentle warming (e.g., in a 37°C water bath) can be applied to expedite dissolution.
Avoid excessive heat to prevent any potential degradation.

o Adjust to the final volume: Once the Lactamide is completely dissolved, transfer the solution
to a graduated cylinder and add water to reach the final desired volume.

 Sterilization: For applications requiring sterility, such as cell culture, filter the solution through
a 0.22 um sterile filter into a sterile storage bottle.

o Storage: Store the stock solution at 2-8°C. For long-term storage, aliquoting and freezing at
-20°C is recommended to minimize freeze-thaw cycles.

Protocol 2: Preparation of Lactamide Working Solutions
for Cell Culture

This protocol outlines the dilution of the 1 M Lactamide stock solution to prepare working
concentrations for treating cells in culture.

Materials:

¢ 1 M Lactamide stock solution (sterile)
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« Sterile cell culture medium (e.g., DMEM, RPMI-1640)
» Sterile serological pipettes and pipette tips

 Sterile conical tubes

Procedure:

o Determine the final desired concentration: Based on your experimental design, determine
the final concentration of Lactamide you wish to test (e.g., 1 mM, 10 mM, 100 mM).

o Calculate the required volume of stock solution: Use the formula M1V1 = M2V2 to calculate
the volume of the 1 M stock solution needed.

o M1 = Concentration of the stock solution (1 M)

V1 = Volume of the stock solution to be calculated

o

[¢]

M2z = Desired final concentration of the working solution

[e]

V2 = Final volume of the working solution

» Prepare the working solution: In a sterile conical tube, add the calculated volume of the 1 M
Lactamide stock solution to the appropriate volume of sterile cell culture medium.

» Mix thoroughly: Gently mix the solution by pipetting up and down or by inverting the tube.

o Application to cells: Add the prepared working solution to your cell cultures as per your
experimental protocol.

Experimental Workflow for Lactamide Solution
Preparation

The following diagram illustrates the general workflow for preparing a sterile aqueous solution
of Lactamide for research applications.
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Caption: Workflow for preparing a sterile Lactamide solution.
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Lactamide and its Relation to Cellular Signaling

While research on the direct signaling effects of Lactamide is limited, its close structural
relationship to lactate suggests potential involvement in similar cellular pathways. Lactate is
known to influence cellular processes, including the MAPK/AP-1 signaling pathway, which is
involved in cell proliferation, differentiation, and stress responses. The diagram below illustrates
a simplified model of this pathway, which may be relevant for researchers investigating the

biological effects of Lactamide.
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Caption: Simplified MAPK/AP-1 signaling pathway.

Safety and Handling
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Lactamide is generally considered to have low toxicity.[2] However, as with any chemical,
appropriate safety precautions should be taken.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses, and gloves.[3]

e Handling: Avoid creating dust.[4] In case of contact with eyes or skin, rinse thoroughly with
water.[3]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

These protocols and notes are intended to serve as a guide. Researchers should always refer
to specific product information and safety data sheets (SDS) and adapt the protocols to their
specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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